Cas no 1259224-15-1 (8-fluoroisoquinolin-3-amine)

• Product Name: 8-fluoroisoquinolin-3-amine
• CAS No: 1259224-15-1
• MF: C₉H₇FN₂
• MW: 162.163685083389
• CID: 2101540
• PubChem ID: 53419058
• Update Time: 2025-05-24

8-fluoroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoroisoquinolin-3-amine
• 1259224-15-1
• 3-Isoquinolinamine, 8-fluoro-

• MDL： MFCD15526546
• Inchi： 1S/C9H7FN2/c10-8-3-1-2-6-4-9(11)12-5-7(6)8/h1-5H,(H2,11,12)
• InChI Key： JJTYKLXYDJBGKK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=C(N)N=CC=21

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-fluoroisoquinolin-3-amine

Comprehensive Overview of 8-Fluoroisoquinolin-3-amine (CAS No. 1259224-15-1): Properties, Applications, and Research Insights

8-Fluoroisoquinolin-3-amine (CAS No. 1259224-15-1) is a fluorinated derivative of isoquinoline, a heterocyclic compound with significant potential in pharmaceutical and materials science research. This compound, characterized by the presence of a fluorine atom at the 8-position and an amino group at the 3-position, has garnered attention due to its unique structural features and versatile applications. Researchers and industry professionals frequently search for terms like "8-fluoroisoquinolin-3-amine synthesis", "CAS 1259224-15-1 applications", and "fluorinated isoquinoline derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 8-fluoroisoquinolin-3-amine combines the aromaticity of isoquinoline with the electron-withdrawing effects of fluorine, making it a valuable intermediate in drug discovery. Recent studies highlight its role in the development of kinase inhibitors and other bioactive molecules. Searches for "8-fluoroisoquinolin-3-amine in medicinal chemistry" and "fluorinated heterocycles for drug design" underscore its importance in addressing challenges such as drug resistance and selectivity. The compound's CAS No. 1259224-15-1 is often referenced in patent literature, further emphasizing its industrial significance.

In materials science, 8-fluoroisoquinolin-3-amine is explored for its potential in organic electronics and optoelectronic devices. Its ability to modulate electronic properties aligns with trends in "green chemistry" and "sustainable material development", topics frequently queried in academic and industrial forums. The fluorine substituent enhances thermal stability and solubility, key factors for applications like OLEDs and conductive polymers. Researchers investigating "fluorine effects on material performance" often cite this compound as a case study.

Synthetic routes to 8-fluoroisoquinolin-3-amine typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with recent focus on "catalyst optimization" and "waste reduction"—topics trending in chemical engineering circles. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for quality control, as evidenced by searches for "CAS 1259224-15-1 characterization methods". The compound's purity and stability are paramount, especially when used in high-value applications.

Environmental and regulatory considerations for 8-fluoroisoquinolin-3-amine are increasingly relevant, with queries like "fluorinated compound biodegradability" gaining traction. While not classified as hazardous, proper handling protocols are recommended due to its structural complexity. The compound's CAS No. 1259224-15-1 is included in major chemical databases, facilitating global collaboration and compliance with REACH and other frameworks.

Future research directions for 8-fluoroisoquinolin-3-amine may explore its utility in "targeted drug delivery" or "bioimaging probes", areas where fluorinated compounds excel. Its compatibility with click chemistry and other modular approaches positions it as a candidate for "next-generation therapeutics", a hot topic in biomedical literature. As interest in "precision medicine" grows, so does the demand for specialized building blocks like this compound.

In summary, 8-fluoroisoquinolin-3-amine (CAS No. 1259224-15-1) represents a convergence of pharmaceutical innovation and advanced material science. Its multifaceted applications, coupled with ongoing research into its properties, ensure its place in contemporary chemical discourse. For those exploring "fluorinated heterocyclic compounds" or "CAS 1259224-15-1 suppliers", this compound offers both challenges and opportunities for cutting-edge development.